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Compound of Interest

Methyl 5-amino-2-
Compound Name: S
bromoisonicotinate

Cat. No.: B580189

Technical Data Sheet: Methyl 5-amino-2-
bromoisonicotinate

CAS Number: 1363383-38-3

Synonyms:

e Methyl 5-amino-2-bromopyridine-4-carboxylate

e 5-Amino-2-bromo-4-pyridinecarboxylic acid methyl ester
o 5-HE-2-1R-4-I TR LA BS

This document provides a summary of the available technical information for Methyl 5-amino-
2-bromoisonicotinate, a substituted pyridine derivative. The content is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Chemical and Physical Properties

A compilation of the known physical and chemical properties of Methyl 5-amino-2-
bromoisonicotinate is presented in the table below. This data is aggregated from various
chemical supplier databases.
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Property Value Source

Molecular Formula C7H7BrN20:2 [1112]

Molecular Weight 231.05 g/mol [1]
methyl 5-amino-2-

IUPAC Name o -
bromoisonicotinate
White to Light yellow to Light

Appearance -
orange powder to crystal

Melting Point 177.0t0 181.0 °C -

Purity >98.0% (GC)(N) -
INChl=1S/C7H7BrN202/c1-12-

InChl 7(11)4-2-6(8)10-3-5(4)9/h2- [1][2]
3H,9H2,1H3
UZEMVZOYYXPGSQ-

InChlKey -
UHFFFAOYSA-N

SMILES COC(=0)clcncc(Br)cIN -

Applications in Research and Development

Methyl 5-amino-2-bromoisonicotinate is classified as a versatile building block in organic
synthesis.[3] Its structural features, a pyridine ring substituted with amino, bromo, and methyl
ester functional groups, make it a valuable intermediate for the synthesis of more complex
molecules. While specific applications of this exact isomer are not widely documented in peer-
reviewed literature, related isomers such as Methyl 2-amino-5-bromoisonicotinate are utilized in
several research areas:

o Pharmaceutical Development: As an intermediate in the synthesis of novel therapeutic
agents. The presence of the bromine atom and the amino group provides reactive sites for
further chemical modifications, which is a key feature in developing new drugs.[4][5] Isomers
are being explored in the development of treatments for neurological disorders, as well as for
anti-tuberculosis and anti-cancer therapies.[4]
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e Agrochemical Research: The pyridine core is a common scaffold in agrochemicals. This
compound could serve as a precursor for the synthesis of new herbicides, insecticides, or
fungicides.[4]

o Materials Science: The functional groups on the molecule allow for its potential incorporation
into polymers or coatings to create materials with specific chemical properties.[4]

Safety and Handling

Based on available Material Safety Data Sheets (MSDS) for this and structurally similar
compounds, the following safety precautions should be observed:

Health Hazards: May cause skin irritation, serious eye irritation, and respiratory irritation.

Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Use only in a well-
ventilated area. Wear protective gloves, protective clothing, eye protection, and face
protection. Wash hands and any exposed skin thoroughly after handling.

Storage: Store in a well-ventilated place. Keep the container tightly closed.

Disposal: Dispose of contents and container to an approved waste disposal plant.

Experimental Protocols

Detailed experimental protocols for the synthesis of Methyl 5-amino-2-bromoisonicotinate
are not readily available in published scientific literature. However, general synthetic strategies
for related aminobromopyridine esters can be inferred. The synthesis would likely involve a
multi-step process starting from a suitable pyridine precursor, followed by bromination,
amination, and esterification reactions. The specific reaction conditions, catalysts, and
purification methods would require development and optimization in a laboratory setting.

Biological Activity and Signaling Pathways

There is no publicly available data on the biological activity of Methyl 5-amino-2-
bromoisonicotinate. Consequently, no quantitative data (e.g., ICso, ECs0) can be presented.
Furthermore, there is no information linking this specific compound to any biological signaling
pathways.
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Spectral Data

No experimentally determined spectral data (NMR, IR, MS) for Methyl 5-amino-2-
bromoisonicotinate are available in public spectral databases. Researchers interested in this
compound would need to perform their own analytical characterization.

Logical Workflow for Characterization

For researchers who have synthesized or acquired Methyl 5-amino-2-bromoisonicotinate, a
logical workflow for its characterization and initial screening would be as follows:
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Caption: Logical workflow for the characterization and screening of Methyl 5-amino-2-
bromoisonicotinate.

Disclaimer: This document is intended for informational purposes only and is based on publicly
available data. It is not a substitute for a comprehensive literature search or experimental
validation. Users should exercise their own judgment and take appropriate safety precautions
when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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